Cas no 61148-30-9 (Carbamic acid, tetrazolo[1,5-a]quinoxalin-4-yl-, ethyl ester)

• Product Name: Carbamic acid, tetrazolo[1,5-a]quinoxalin-4-yl-, ethyl ester
• CAS No: 61148-30-9
• MF: C₁₁H₁₀N₆O₂
• MW: 258.236100673676
• CID: 490672
• PubChem ID: 21504933
• Update Time: 2025-04-19

Carbamic acid, tetrazolo[1,5-a]quinoxalin-4-yl-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• Carbamic acid, tetrazolo[1,5-a]quinoxalin-4-yl-, ethyl ester
• ethyl N-(tetrazolo[1,5-a]quinoxalin-4-yl)carbamate
• Ethyl tetrazolo[1,5-a]quinoxalin-4-ylcarbamate
• DTXSID00615178
• 61148-30-9
• SCHEMBL11870796

• Inchi： 1S/C11H10N6O2/c1-2-19-11(18)13-9-10-14-15-16-17(10)8-6-4-3-5-7(8)12-9/h3-6H,2H2,1H3,(H,12,13,18)
• InChI Key： OKRMWCLMSCCKJV-UHFFFAOYSA-N
• SMILES： O(CC)C(NC1C2=NN=NN2C2C=CC=CC=2N=1)=O

Computed Properties

• Exact Mass: 258.0867
• Monoisotopic Mass: 258.08652358g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 341
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 94.3Ų

Experimental Properties

• PSA: 94.3